3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide
Description
3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide is a chemical compound. It has a molecular formula of C7H4F4 and a molecular weight of 164.1003 . The IUPAC Standard InChI is InChI=1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H .
Molecular Structure Analysis
The molecular structure of 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Medicinal Chemistry: Enhancing Drug Potency
3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide: has been explored in medicinal chemistry for its potential to enhance drug potency. The introduction of the trifluoromethyl group (-CF3) into molecules can significantly influence the biological activity of drugs . This is due to the electron-withdrawing nature of the -CF3 group, which can lower the pKa of adjacent functional groups, thereby improving the interaction with biological targets such as enzymes or receptors.
Agriculture: Synthesis of Agrochemicals
In agriculture, this compound serves as a precursor in the synthesis of various agrochemicals. Its sulfonyl chloride derivative, for example, is used in palladium-catalyzed desulfitative arylation reactions to produce β-arylated thiophenes and diarylated pyrroles . These compounds are important for developing new herbicides and pesticides with improved efficacy and selectivity.
Materials Science: Polymer Modification
The sulfonyl chloride derivative of 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide is utilized in materials science for polymer modification . It is involved in the preparation of polymer-supported reagents, which are crucial for synthesizing complex organic structures like bicyclo[2.2.2]octane derivatives. These modified polymers have applications ranging from drug delivery systems to advanced materials for technology and construction.
Environmental Science: Tracking and Regulation
Environmental science applications include tracking and regulating the use of chemicals like 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide . Regulatory bodies like the EPA monitor substances to ensure they do not adversely affect the environment . Understanding the chemical properties and potential environmental impact of such compounds is essential for developing safe and sustainable chemical practices.
Analytical Chemistry: Method Development
In analytical chemistry, 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide is involved in the development of analytical methods. Its structural properties can be leveraged to create standards and reagents for calibrating instruments and validating analytical procedures, ensuring accuracy and precision in chemical analysis .
Pharmacology: Drug Synthesis
Pharmacologically, the compound is used in the synthesis of various drugs. The trifluoromethyl group is particularly valuable in pharmacology for its ability to improve the metabolic stability and lipophilicity of pharmaceuticals, which can lead to better drug absorption and efficacy .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonamide involves the introduction of a sulfonamide group onto a fluorinated benzene ring.", "Starting Materials": [ "3-fluoro-4-(trifluoromethyl)benzene", "sulfonamide reagent", "coupling agent", "base", "solvent" ], "Reaction": [ "The sulfonamide reagent is activated using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) in the presence of a base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).", "The activated sulfonamide reagent is then added to 3-fluoro-4-(trifluoromethyl)benzene in a suitable solvent such as dichloromethane or tetrahydrofuran.", "The reaction mixture is stirred at room temperature for several hours to allow for the formation of the sulfonamide product.", "The product is then isolated by filtration or chromatography and purified by recrystallization or distillation." ] } | |
CAS RN |
1699231-36-1 |
Molecular Formula |
C7H5F4NO2S |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
